molecular formula C12H19N3O4S B2462065 N-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide CAS No. 893357-51-2

N-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

Cat. No. B2462065
M. Wt: 301.36
InChI Key: NDMRTDAHSNSXBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide, commonly known as CDPS, is a sulfonamide compound that has been widely studied for its potential applications in scientific research. It is a highly versatile and efficient tool for investigating various biochemical and physiological processes, and has been used in a variety of fields, including pharmacology, biochemistry, and molecular biology.

Mechanism Of Action

The mechanism of action of CDPS is not fully understood, but it is believed to work by inhibiting the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of pH in the body. By inhibiting carbonic anhydrase, CDPS can disrupt the normal biochemical processes that rely on pH regulation, leading to various physiological effects.

Biochemical And Physiological Effects

CDPS has been shown to have a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the modulation of ion channels, and the alteration of cellular signaling pathways. These effects can lead to changes in cellular function, such as altered metabolism and ion transport, and can have broader physiological effects on the body.

Advantages And Limitations For Lab Experiments

CDPS has several advantages for laboratory experiments, including its high purity, ease of synthesis, and versatility in a variety of experimental systems. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage. Additionally, CDPS may not be suitable for all experimental systems or applications, and researchers should carefully consider its use in each specific case.

Future Directions

There are several potential future directions for research on CDPS, including further investigation of its mechanisms of action, the development of new applications in drug discovery and development, and the exploration of its potential therapeutic uses in various diseases and conditions. Additionally, new synthetic methods and modifications to the CDPS structure may lead to improved properties and increased efficacy in future research.

Synthesis Methods

The synthesis of CDPS involves the reaction of cyclohexylamine with 2,4-pyrimidinedione, followed by the addition of sulfuric acid and subsequent heating to form the final product. The process is relatively simple and yields high purity CDPS, making it an ideal compound for laboratory use.

Scientific Research Applications

CDPS has a wide range of applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been used to investigate the mechanisms of action of various drugs and compounds, as well as to study the effects of different biochemical pathways on cellular function. CDPS has also been used in drug discovery and development, as it can be used to screen potential drug candidates for their efficacy and toxicity.

properties

IUPAC Name

N-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19N3O4S/c1-14-8-10(11(16)15(2)12(14)17)20(18,19)13-9-6-4-3-5-7-9/h8-9,13H,3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDMRTDAHSNSXBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C(=O)N(C1=O)C)S(=O)(=O)NC2CCCCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonamide

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